![molecular formula C12H16ClFN2O B1463328 N-(4-fluorophenyl)piperidine-4-carboxamide hydrochloride CAS No. 1220038-42-5](/img/structure/B1463328.png)
N-(4-fluorophenyl)piperidine-4-carboxamide hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of N-(4-fluorophenyl)piperidine-4-carboxamide hydrochloride is characterized by a piperidine ring substituted at the 4-position with a 4-fluorophenyl group and a carboxamide group . The InChI code for the compound is1S/C12H15FN2O.ClH/c13-10-1-3-11(4-2-10)15-12(16)9-5-7-14-8-6-9;/h1-4,9,14H,5-8H2,(H,15,16);1H
. Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 258.72 .Scientific Research Applications
Met Kinase Inhibitor for Cancer Therapy
Research has identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. These compounds have shown promising results in treating Met-dependent cancers, such as gastric carcinoma, by demonstrating complete tumor stasis in xenograft models upon oral administration. One such compound has advanced into phase I clinical trials due to its excellent in vivo efficacy and favorable pharmacokinetic and preclinical safety profiles (Schroeder et al., 2009).
Neuroreceptor Imaging
N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide ([18F] NIDA-42033) has been synthesized and explored as a potential radiotracer for studying CB1 cannabinoid receptors in the brain using positron emission tomography (PET). This research highlights the feasibility of nucleophilic displacement of bromide in the 4-bromopyrazole ring with [18F]fluoride, providing insights into the development of novel PET tracers for neuroscience research (Katoch-Rouse & Horti, 2003).
Serotonin Receptor Imaging
Studies have compared the use of 18F-Mefway and 18F-FCWAY for quantifying 5-HT1A receptors in human subjects, evaluating their potential in PET imaging. Despite 18F-Mefway showing lower DVR values and greater overestimation bias, its resistance to in vivo defluorination suggests it could be a viable candidate for serotonin receptor imaging, eliminating the need for defluorination inhibitors (Choi et al., 2015).
Synthesis Techniques for Neuroleptic Agents
Fluspirilen and Penfluridol, two neuroleptic agents, utilize a key intermediate, 4,4-bis(p-fluorophenyl)butylbromide, prepared via rhodium-catalyzed hydroformylation. This synthesis route has been a cornerstone in creating compounds containing a 4,4-bis(p-fluorophenyl)butyl group, crucial for the pharmacological activity of these agents (Botteghi et al., 2001).
Antiproliferative Curcumin Mimics
3,5-Bis(arylidene)-N-substituted-4-oxo-piperidine-1-carboxamides were synthesized as curcumin mimics, showing high anti-proliferative properties against various cancer cell lines. These compounds demonstrated potency higher than 5-fluorouracil and revealed promising inhibitory properties against human DNA topoisomerase IIα, marking them as potential anticancer agents (Fawzy et al., 2019).
Safety and Hazards
The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Properties
IUPAC Name |
N-(4-fluorophenyl)piperidine-4-carboxamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O.ClH/c13-10-1-3-11(4-2-10)15-12(16)9-5-7-14-8-6-9;/h1-4,9,14H,5-8H2,(H,15,16);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHSWHHXBIZVTNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)NC2=CC=C(C=C2)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClFN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1220038-42-5 | |
Record name | N-(4-fluorophenyl)piperidine-4-carboxamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.